Cas no 112811-43-5 (1,3-dimethylpyrazolo[3,4-b]pyridine-5,6-dicarboxylic acid)
112811-43-5 structure
Product Name:1,3-dimethylpyrazolo[3,4-b]pyridine-5,6-dicarboxylic acid
CAS No:112811-43-5
MF:C10H9N3O4
MW:235.196161985397
CID:2609580
PubChem ID:13799148
Update Time:2025-04-21
1,3-dimethylpyrazolo[3,4-b]pyridine-5,6-dicarboxylic acid Chemical and Physical Properties
Names and Identifiers
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- 1,3-dimethylpyrazolo[3,4-b]pyridine-5,6-dicarboxylic acid
- 1,3-Dimethyl-1H-pyrazolo[3,4-b]pyridine-5,6-dicarboxylic acid
- DTXSID60549824
- 112811-43-5
-
- Inchi: 1S/C10H9N3O4/c1-4-5-3-6(9(14)15)7(10(16)17)11-8(5)13(2)12-4/h3H,1-2H3,(H,14,15)(H,16,17)
- InChI Key: UASNRCYZLDMCNO-UHFFFAOYSA-N
- SMILES: OC(C1=C(C(=O)O)N=C2C(=C1)C(C)=NN2C)=O
Computed Properties
- Exact Mass: 235.05930578Da
- Monoisotopic Mass: 235.05930578Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 17
- Rotatable Bond Count: 2
- Complexity: 348
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.6
- Topological Polar Surface Area: 105Ų
1,3-dimethylpyrazolo[3,4-b]pyridine-5,6-dicarboxylic acid Related Literature
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Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
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Partha Laskar,Christine Dufès Nanoscale Adv., 2021,3, 6007-6026
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Joo Chuan Yeo,Kenry Lab Chip, 2016,16, 4082-4090
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Christopher B. Rodell,Christopher B. Highley,Minna H. Chen,Neville N. Dusaj,Chao Wang,Lin Han,Jason A. Burdick Soft Matter, 2016,12, 7839-7847
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Tengfei Yu,Yuehan Wu,Wei Li,Bin Li RSC Adv., 2014,4, 34134-34143
112811-43-5 (1,3-dimethylpyrazolo[3,4-b]pyridine-5,6-dicarboxylic acid) Related Products
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